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Compound of Interest

Compound Name: AL-34662

Cat. No.: B117473

For Researchers, Scientists, and Drug Development Professionals

Introduction

AL-34662 is a potent and selective agonist for the serotonin 5-HT2 receptor subtypes (5-HT2A,
5-HT2B, and 5-HT2C).[1][2] It has been identified as a promising therapeutic agent for lowering
intraocular pressure, a key factor in glaucoma.[1] AL-34662 is an indazolethylamine derivative
that is peripherally selective, meaning it does not readily cross the blood-brain barrier, thus
minimizing central nervous system side effects.[3] In vitro studies have demonstrated its ability
to stimulate phosphoinositide turnover and mobilize intracellular calcium in relevant ocular cell
types, such as human ciliary muscle and trabecular meshwork cells.[1] These application notes
provide detailed protocols for the preparation of AL-34662 solutions for use in cell culture

experiments.

Quantitative Data Summary

The following table summarizes key quantitative data for AL-34662, which is essential for
accurate solution preparation and experimental design.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b117473?utm_src=pdf-interest
https://www.benchchem.com/product/b117473?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17341144/
https://immunomart.com/product/al-34662/
https://pubmed.ncbi.nlm.nih.gov/17341144/
https://www.benchchem.com/product/b117473?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/jm050663x
https://pubmed.ncbi.nlm.nih.gov/17341144/
https://www.benchchem.com/product/b117473?utm_src=pdf-body
https://www.benchchem.com/product/b117473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value Reference
Molecular Formula C10H13NsO [2]
Molar Mass 191.23 g/mol [2]

5-HT2A Receptor Affinity (ICso)  14.5 nM (human)

5-HT2B Receptor Affinity (ICso) 8.1 nM (human)

5-HT2C Receptor Affinity (ICso) 3.0 nM (human)

ECso (Phosphoinositide

254 + 50 nM [1]
Turnover, h-TM cells)
ECso (Phosphoinositide

289 + 80 nM [1]
Turnover, h-CM cells)
ECso (Intracellular Ca2*

o 38+8nM [1]

Mobilization, h-TM cells)
ECso (Intracellular Caz*

140 £ 23 nM [1]

Mobilization, h-CM cells)

Recommended Stock Solution ) ]
Dimethyl sulfoxide (DMSO)
Solvent

Recommended Stock Solution
) 10 mM
Concentration

Recommended Working
i 1nM-10puM
Concentration Range

h-TM: human trabecular meshwork; h-CM: human ciliary muscle

Experimental Protocols

Materials
e AL-34662 powder

e Dimethyl sulfoxide (DMSO), cell culture grade
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 Sterile, nuclease-free water

o Sterile microcentrifuge tubes

 Sterile serological pipettes and pipette tips

e \ortex mixer

e Cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line being used

o Complete growth medium (cell culture medium supplemented with serum and antibiotics)

e Phosphate-buffered saline (PBS), sterile

Protocol 1: Preparation of a 10 mM AL-34662 Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of AL-34662, which
can be stored for long-term use and diluted to working concentrations as needed.

o Calculate the required mass of AL-34662:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )
= Mass = 0.010 mol/L x 0.001 L x 191.23 g/mol = 0.0019123 g = 1.91 mg
» Weighing the compound:

o Carefully weigh out 1.91 mg of AL-34662 powder and place it in a sterile microcentrifuge
tube.

¢ Dissolving the compound:

o Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the AL-34662
powder.
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o Vortex the tube thoroughly until the compound is completely dissolved. A brief sonication
may be used to aid dissolution if necessary.

» Storage of the stock solution:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage. Avoid
repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

This protocol details the dilution of the stock solution to the final working concentrations for
treating cells. It is crucial to maintain a low final concentration of DMSO in the cell culture
medium to avoid solvent-induced cytotoxicity (typically < 0.5%).

e Thaw the stock solution:
o Thaw one aliquot of the 10 mM AL-34662 stock solution at room temperature.
» Serial Dilutions:

o Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final concentrations.

o Example for preparing a 10 uM working solution:

» Dilute the 10 mM stock solution 1:1000 in your complete growth medium. For example,
add 1 pL of the 10 mM stock solution to 999 pL of medium.

o Example for preparing a 100 nM working solution:

» First, prepare an intermediate dilution by adding 10 pL of the 10 mM stock solution to
990 pL of medium to get a 100 uM solution.

» Then, dilute this 100 puM solution 1:1000 by adding 1 pL to 999 pL of medium.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b117473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Vehicle Control:

o Prepare a vehicle control by adding the same final concentration of DMSO to the complete
growth medium as is present in the highest concentration of your AL-34662 working
solution. This is essential to distinguish the effects of the compound from any effects of the
solvent.

o Cell Treatment:
o Remove the existing medium from your cultured cells.
o Add the prepared working solutions of AL-34662 or the vehicle control to the cells.

o Incubate the cells for the desired period as per your experimental design.

Visualizations
AL-34662 Signaling Pathway

Click to download full resolution via product page

Caption: Signaling pathway of AL-34662 via the 5-HT2 receptor.

Experimental Workflow for AL-34662 Cell-Based Assay
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Caption: General workflow for a cell-based assay using AL-34662.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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